Cas no 1030-08-6 (Isoxazole, 5-octyl-3-phenyl-)

• Product Name: Isoxazole, 5-octyl-3-phenyl-
• CAS No: 1030-08-6
• MF: C₁₇H₂₃NO
• MW: 257.370624780655
• CID: 1137365
• PubChem ID: 12376597
• Update Time: 2025-04-20

Isoxazole, 5-octyl-3-phenyl- Chemical and Physical Properties

Names and Identifiers

• Isoxazole, 5-octyl-3-phenyl-
• 5-octyl-3-phenyl-1,2-oxazole
• 1030-08-6
• 5-Octyl-3-phenylisoxazole
• DTXSID30495142

• Inchi： 1S/C17H23NO/c1-2-3-4-5-6-10-13-16-14-17(18-19-16)15-11-8-7-9-12-15/h7-9,11-12,14H,2-6,10,13H2,1H3
• InChI Key： PLILCSUYIUBKNG-UHFFFAOYSA-N
• SMILES： O1C(=CC(C2C=CC=CC=2)=N1)CCCCCCCC

Computed Properties

• Exact Mass: 257.17809
• Monoisotopic Mass: 257.177964357g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 8
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.9
• Topological Polar Surface Area: 26Ų

Experimental Properties

• PSA: 26.03